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Compound of Interest

Compound Name: 3-Amino-6-methoxypyridazine

Cat. No.: B1266373

An In-depth Technical Guide to 3-Amino-6-
methoxypyridazine

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,
and applications of 3-Amino-6-methoxypyridazine, tailored for researchers, scientists, and
professionals in drug development.

Introduction

3-Amino-6-methoxypyridazine is a heterocyclic organic compound featuring a pyridazine ring
substituted with an amino group at the 3-position and a methoxy group at the 6-position.[1] This
structure consists of a six-membered aromatic ring with two adjacent nitrogen atoms, which
gives the compound distinct electronic and chemical properties.[1] The presence of both an
electron-donating amino group and a methoxy group modifies its reactivity and utility.[1] It is a
significant intermediate in the synthesis of various pharmaceuticals, agrochemicals, and
functional materials.[1][2] Derivatives of this compound have been investigated for a range of
biological activities, including antimicrobial, anticancer, and enzyme-inhibiting properties.[1][2]

Chemical Structure and Identification

The structural and identifying information for 3-Amino-6-methoxypyridazine is summarized
below.
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Identifier Value
IUPAC Name 6-methoxypyridazin-3-amine[2][3][4]
CAS Number 7252-84-8[2][3][41[51[6]1[71[8]

Molecular Formula

CsH7NsO[2][5][71[8][9][10]

SMILES COC1=NN=C(C=C1)N[2][3]
o INChI=1S/C5H7N30/c1-9-5-3-2-4(6)7-8-5/h2-
n
3H,1H3,(H2,6,7)[2][3]
InChiKey YPWBPONDYDVMLX-UHFFFAOYSA-N[2][3]

Physicochemical Properties

The key physicochemical properties of 3-Amino-6-methoxypyridazine are presented in the

table below. The compound is a white to off-white solid.[10] It shows moderate solubility in

polar organic solvents like methanol, ethanol, and dimethyl sulfoxide, but its aqueous solubility

IS limited.[1]
Property Value
Molecular Weight 125.13 g/mol [2][3][5][7][8]
Melting Point 108-109 °CJ[1][10] or 103-105 °C[5][6]

Boiling Point (Predicted)

353.5 + 22.0 °C at 760 mmHg[1][10]

Density (Predicted)

1.224 glem3[1][10]

pKa (Predicted) 5.84 £ 0.10[10]
XLogP3 -0.4[3]
Topological Polar Surface Area 61 A2[3]

Spectroscopic Data

Characterization of 3-Amino-6-methoxypyridazine is typically confirmed using standard

analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR)
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spectroscopy, and mass spectrometry.[1]

e IHNMR (CDCI3): 6 6.81 (m, 2H), 4.62 (br s, 2H), 4.00 (s, 3H)[5]
Experimental Protocols

Synthesis of 3-Amino-6-methoxypyridazine from 3-Amino-6-chloropyridazine[5][6]

This protocol describes a common method for synthesizing the title compound via nucleophilic
substitution.

Materials:

¢ 3-Amino-6-chloropyridazine (3.40 g, 0.026 mol)
e Sodium metal (0.61 g, 0.027 mol)

e Anhydrous Methanol (50 ml)

e Petroleum ether-chloroform solution (60:40)

» Activated charcoal

 Carius tube and furnace

Procedure:

A solution of sodium methoxide in methanol is prepared by carefully dissolving 0.61 g of
clean sodium metal in 50 ml of anhydrous methanol.

e 3.40 g of 3-amino-6-chloropyridazine is placed in a Carius tube with the freshly prepared
sodium methoxide solution.

e The Carius tube is sealed and heated in a Carius furnace at 160 °C for 20-24 hours.[5]
o After heating, the tube is allowed to cool to room temperature before being carefully opened.

e The contents are removed, and the resulting light brown solid is filtered off.
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o The filtrate is concentrated by evaporating it to dryness at room temperature using an air jet.

e The resulting orange-brown crystalline solid is dissolved in a 60:40 petroleum ether-
chloroform solution.

e The solution is treated with activated charcoal to decolorize it and then filtered.

o The filtrate is concentrated to yield the product, which can be further purified by
recrystallization from n-amyl chloride to obtain a white, crystalline solid of 3-amino-6-
methoxypyridazine.[5][6] The reported yield for a similar reaction was 85.7%.[5]

Logical Workflow

The following diagram illustrates the logical relationship between the identification, synthesis,
characterization, and application of 3-Amino-6-methoxypyridazine.
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Caption: Logical workflow for 3-Amino-6-methoxypyridazine.

Applications and Research Interest

3-Amino-6-methoxypyridazine is a valuable building block in medicinal chemistry and organic
synthesis.[1] Its primary applications are in the development of bioactive molecules and
functional materials.[1]

e Pharmaceuticals: It is a crucial intermediate in the synthesis of various pharmacologically
active compounds, including kinase inhibitors and antimicrobial agents.[1][2] Notably, it is a
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key intermediate in the preparation of Relugolix, a drug used to treat conditions like
endometriosis and prostate cancer.[6]

o Agrochemicals: Pyridazine derivatives with amino and methoxy groups have been explored
as potential herbicides and fungicides in agricultural research.[1] The methoxy group can
improve properties like membrane permeability and metabolic stability.[1]

o Materials Science: The compound is also utilized in the design of organic semiconductors
and fluorescent probes, where its heterocyclic ring and electron-rich substituents contribute
to desirable photophysical properties.[1]

Safety Information

3-Amino-6-methoxypyridazine is associated with several hazard classifications. It should be
handled with appropriate laboratory precautions to minimize exposure.[1]

e GHS Hazard Statements:

[¢]

H302: Harmful if swallowed.[1][3]

[¢]

H315: Causes skin irritation.[1][3]

o

H319: Causes serious eye irritation.[1][3]

o

H335: May cause respiratory irritation.[1][3]

o Precautionary Statements: Recommended precautions include avoiding breathing dust,
washing skin thoroughly after handling, using only in well-ventilated areas, and wearing
protective gloves, clothing, and eye protection.[11] In case of contact or inhalation, specific
first-aid measures should be followed, and medical attention may be required.[11] Storage
should be in a well-ventilated, locked place with the container tightly closed.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8134491.htm
https://www.chemblink.com/products/7252-84-8.htm
https://www.chemblink.com/products/7252-84-8.htm
https://www.chemblink.com/products/7252-84-8.htm
https://www.benchchem.com/product/b1266373?utm_src=pdf-body
https://www.chemblink.com/products/7252-84-8.htm
https://www.chemblink.com/products/7252-84-8.htm
https://pubchem.ncbi.nlm.nih.gov/compound/81673
https://www.chemblink.com/products/7252-84-8.htm
https://pubchem.ncbi.nlm.nih.gov/compound/81673
https://www.chemblink.com/products/7252-84-8.htm
https://pubchem.ncbi.nlm.nih.gov/compound/81673
https://www.chemblink.com/products/7252-84-8.htm
https://pubchem.ncbi.nlm.nih.gov/compound/81673
https://www.chemicalbook.com/msds/3-amino-6-methoxypyridazine.pdf
https://www.chemicalbook.com/msds/3-amino-6-methoxypyridazine.pdf
https://www.chemicalbook.com/msds/3-amino-6-methoxypyridazine.pdf
https://www.benchchem.com/product/b1266373?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266373?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. CAS # 7252-84-8, 3-Amino-6-methoxypyridazine, NSC 73703, (6-Methoxypyridazin-3-
yl)amine, 6-Methoxypyridazin-3-amine, 3-Methoxy-6-aminopyridazine, 6-Amino-3-
methoxypyridazine - chemBIlink [chemblink.com]

2. smolecule.com [smolecule.com]

3. 6-Methoxypyridazin-3-amine | CSH7N30 | CID 81673 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. 3-Amino-6-methoxypyridazine 95% | CAS: 7252-84-8 | AChemBlock [achemblock.com]
. 3-AMINO-6-METHOXYPYRIDAZINE synthesis - chemicalbook [chemicalbook.com]

. 3-AMINO-6-METHOXYPYRIDAZINE | 7252-84-8 [chemicalbook.com]

. chemscene.com [chemscene.com]

. scbt.com [scht.com]

© 00 ~N oo o b~

. pharmaffiliates.com [pharmaffiliates.com]

10. 7252-84-8 CAS MSDS (3-AMINO-6-METHOXYPYRIDAZINE) Melting Point Boiling Point
Density CAS Chemical Properties [chemicalbook.com]

11. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [3-Amino-6-methoxypyridazine chemical properties and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266373#3-amino-6-methoxypyridazine-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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